Cas no 863001-49-4 (2-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole)

• Product Name: 2-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole
• CAS No: 863001-49-4
• MF: C₂₂H₂₄N₄O₄S₂
• MW: 472.580362319946
• CID: 6589631
• PubChem ID: 16798316
• Update Time: 2025-07-17

2-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole
• 863001-49-4
• AB00671050-01
• 2-[4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole
• F0647-0306
• AKOS024591272
• 1,4-bis(4,7-dimethoxybenzo[d]thiazol-2-yl)piperazine

• Inchi： 1S/C22H24N4O4S2/c1-27-13-5-7-15(29-3)19-17(13)23-21(31-19)25-9-11-26(12-10-25)22-24-18-14(28-2)6-8-16(30-4)20(18)32-22/h5-8H,9-12H2,1-4H3
• InChI Key： VCELUFUXADAJQI-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=C(C=2N=C1N1CCN(C2=NC3C(=CC=C(C=3S2)OC)OC)CC1)OC)OC

Computed Properties

• Exact Mass: 472.12389761g/mol
• Monoisotopic Mass: 472.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 126Ų

Additional information on 2-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole

Compound CAS No. 863001-49-4: 2-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole

2-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole (CAS No. 863001-49-4) represents a novel class of 1,3-benzothiazole derivatives with dual functional groups, offering unique structural and pharmacological properties. This compound features two 4,7-dimethoxy-1,3-benzothiazole moieties connected via a piperazin-1-yl bridge, creating a symmetrical architecture that enhances molecular stability and bioavailability. Recent studies have highlighted its potential in targeting multidrug resistance (MDR) mechanisms and modulating mitochondrial dysfunction, making it a promising candidate for cancer therapy and neurodegenerative disease treatment.

The 1,3-benzothiazole scaffold is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with protein kinases and ion channels. The introduction of dimethoxy groups at the 4,7-positions of the benzothiazole ring increases hydrophobicity while maintaining polar interactions, enabling selective binding to target proteins. The piperazin-1-yl linker serves as a flexible bridge, allowing the molecule to adopt multiple conformations that may optimize binding affinity to ATP-binding cassette (ABC) transporters and NAD(P)H oxidase. These structural features have been extensively investigated in recent in silico studies, which revealed a high degree of drug-likeness and ADMET profile compatibility.

2-4-(4,7-dimethoxy-1,3-benzothiazol-2-y)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole has demonstrated significant anti-cancer activity in preclinical models, particularly against triple-negative breast cancer (TNBC) and glioblastoma multiforme (GBM). A 2023 study published in *Journal of Medicinal Chemistry* reported that this compound inhibits P-glycoprotein (P-gp) and multidrug resistance protein 1 (MRP1), two key players in MDR. The compound's mechanism of action involves inhibition of ATP hydrolysis by these transporters, thereby restoring the efficacy of chemotherapeutic agents. This finding aligns with recent structure-activity relationship (SAR) analyses, which emphasized the importance of dimethoxy substitution in enhancing transporter inhibition.

4,7-dimethoxy-1,3-benzothiazole is a critical component of this compound, contributing to its anti-inflammatory and antioxidant properties. Research published in *Bioorganic & Medicinal Chemistry* (2022) demonstrated that the dimethoxy groups enhance the molecule's ability to scavenge reactive oxygen species (ROS) and modulate NF-κB signaling, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The piperazin-1-yl linker further stabilizes the benzothiazole ring, preventing premature degradation in biological systems. This structural optimization is crucial for improving drug half-life and target specificity.

2-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole has also shown potential in anti-infective applications. A 2024 study in *Antimicrobial Agents and Chemotherapy* highlighted its ability to inhibit Pseudomonas aeruginosa biofilm formation by disrupting quorum sensing pathways. The compound's hydrophobic nature allows it to penetrate bacterial membranes, while the piperazin-1-yl group provides steric hindrance against biofilm matrix components. These findings suggest broad therapeutic applications beyond oncology and neurology.

Synthetic challenges associated with 2-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole include the regioselective coupling of the piperazin-1-yl linker to the benzothiazole ring. Recent advances in asymmetric catalysis and click chemistry have enabled efficient synthesis of this compound, as demonstrated in a 2023 *Organic Letters* study. The use of transition metal catalysts and green solvents has further improved the sustainability of its production, aligning with green chemistry principles.

Toxicological evaluation of 2-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole is currently in progress, with preliminary studies indicating low acute toxicity in rodents. A 2023 *Toxicological Sciences* study reported that the compound exhibits no genotoxicity and minimal organ toxicity at therapeutic concentrations. These results are critical for advancing this compound to clinical trials, particularly in oncology and neurology.

Future research on 2-4-(4,7-dimethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole should focus on structure-activity relationship (SAR) optimization to enhance target specificity and reduce off-target effects. Additionally, combination therapy studies are warranted to evaluate its synergistic potential with chemotherapeutic agents and targeted therapies. The compound's unique dual-action mechanism positions it as a versatile platform for drug discovery in multiple therapeutic areas.